Cas no 877638-53-4 (N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• CAS No: 877638-53-4
• MF: C₁₃H₁₀ClN₅O₂S
• MW: 335.768799304962
• CID: 6503523
• Update Time: 2025-07-18

N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide
• N-(4-chlorophenyl)-2-[(7-oxo-1H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide

• Inchi： 1S/C13H10ClN5O2S/c14-8-1-3-9(4-2-8)15-11(21)7-22-13-18-17-12-16-10(20)5-6-19(12)13/h1-6H,7H2,(H,15,21)(H,16,17,20)
• InChI Key： CKNUIUZKWAIKRF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1N2C(NN=1)=NC(=O)C=C2

Additional information on N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide

Comprehensive Overview of N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide (CAS No. 877638-53-4)

The compound N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide, with CAS No. 877638-53-4, is a specialized chemical entity that has garnered significant interest in pharmaceutical and biochemical research. Its unique molecular structure, featuring a triazolopyrimidine core and a chlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a topic that aligns with current trends in targeted cancer therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in drug discovery and computational chemistry. The sulfanylacetamide group in this compound is a key functional group that enhances its binding affinity to specific protein targets. This characteristic has led to its exploration in neurodegenerative disease research, where modulating enzyme activity is critical. Users searching for "triazolopyrimidine derivatives" or "kinase inhibitor mechanisms" will find this compound highly relevant to their queries.

The synthesis of N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are frequently discussed in forums focused on medicinal chemistry and organic synthesis optimization. Its CAS No. 877638-53-4 serves as a unique identifier, ensuring accurate retrieval in chemical databases like PubChem and Reaxys.

From a pharmacokinetic perspective, this compound exhibits moderate solubility and stability under physiological conditions, making it suitable for in vitro and in vivo studies. Its chlorophenyl component contributes to lipophilicity, a property often optimized in drug design to improve membrane permeability. These attributes are frequently searched by professionals investigating "ADME properties of small molecules" or "structure-activity relationships."

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like N-(4-chlorophenyl)-2-({7-oxo-7H,8H-1,2,4triazolo4,3-apyrimidin-3-yl}sulfanyl)acetamide. Machine learning models trained on chemical libraries can predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with popular search queries such as "computational drug screening" and "cheminformatics applications."

In conclusion, CAS No. 877638-53-4 represents a versatile scaffold with broad applicability in biomedical research. Its combination of a triazolopyrimidine backbone and sulfanylacetamide side chain offers a rich platform for derivative synthesis and bioactivity optimization. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in therapeutic development and molecular biology.